N-[1-(propan-2-yl)piperidin-4-yl]acetamide

• IUPAC Name: N-(1-propan-2-ylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C10H20N2O/c1-8(2)12-6-4-10(5-7-12)11-9(3)13/h8,10H,4-7H2,1-3H3,(H,11,13)
• InChI Key: HQEOYQPFHOXFOU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)NC(=O)C
• Molecular Formula: C10H20N2O
• Molecular Weight: 184.28 g/mol

Description

N-[1-(propan-2-yl)piperidin-4-yl]acetamide, also known as IPA, is a chemical compound that has gained significant attention in the scientific community due to its potential use as a pharmacological tool. IPA is a derivative of piperidine and is structurally similar to other compounds that have been found to have therapeutic benefits, such as ketamine.

Scientific Research Applications

Antimicrobial and Cytotoxic Properties

N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives have been studied for their antimicrobial activities against pathogenic bacteria and Candida species. These compounds displayed more effectiveness against fungi than bacteria. Additionally, their cytotoxic properties were investigated using the MTT assay, revealing that their effective doses were lower than their cytotoxic doses (Mokhtari & Pourabdollah, 2013).

Enzyme Inhibition

Synthesized N-aryl/aralkyl substitued-2''-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives displayed promising activity against acetylcholinesterase and butyrylcholinesterase enzymes. These compounds were created by reacting benzenesulfonyl chloride with 1-aminopiperidine, followed by substitution with different electrophiles. Their structures were confirmed through various spectral data (Khalid et al., 2014).

Catalytic Applications

Nano magnetite (Fe3O4) has been used as a catalyst for the synthesis of 1-(aryl(piperidin-1-yl)methyl)naphthalene-2-ol and 1-(α-amido alkyl)-2-naphthol under ultrasound irradiation, utilizing piperidine or acetamide. This study highlighted clean methodologies, easy workup procedures, and high yields in the synthesis process (Mokhtary & Torabi, 2017).

Antibacterial Activity

N-substituted acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores were evaluated for their antibacterial potentials. These compounds were synthesized through a series of steps and showed moderate inhibitors with more activity against Gram-negative bacterial strains (Iqbal et al., 2017).

Crystal Structure Analysis

The crystal structure of N-(5-Benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(piperidin-1-yl)acetamide was analyzed. The structure is stabilized in the crystal by N—H⋯N hydrogen bonds, forming centrosymmetric dimers that are further connected into layers (Ismailova et al., 2014).

Synthesis and Pharmacological Studies

Various derivatives of N-[1-(propan-2-yl)piperidin-4-yl]acetamide have been synthesized and evaluated for different pharmacological activities. These include studies on their antibacterial properties, enzyme inhibition potentials, and their roles in various chemical reactions (Kordik et al., 2006).